![molecular formula C8H5FN2O2 B051983 5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one CAS No. 121649-18-1](/img/structure/B51983.png)
5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one
Overview
Description
The compound “5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one” belongs to the class of organic compounds known as oxadiazoles . These are compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Synthesis Analysis
While specific synthesis methods for “5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one” were not found, similar compounds such as “5-(4-fluorophenyl)-1H-pyrazol-3-amine” have been synthesized and characterized by 1H NMR, 13C NMR, MS, FT-IR, and single crystal X-ray diffraction .Molecular Structure Analysis
The molecular structure of “5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one” would likely be planar due to the presence of the oxadiazole ring. The fluorophenyl group may contribute to the overall polarity of the molecule .Scientific Research Applications
Antimicrobial and Antifungal Properties :
- A study synthesized derivatives of 1,3,4-oxadiazole, showing potent antimicrobial properties against a range of bacterial and fungal strains. Fluorine atoms played a significant role in enhancing these properties (Parikh & Joshi, 2014).
- Another study developed 1,3,4-oxadiazole derivatives as potent antimicrobial and antioxidant agents. These compounds were noted for their broad-spectrum antimicrobial activity and remarkable antioxidant properties, indicating potential for treating various diseases (Yarmohammadi, Beyzaei, Aryan, & Moradi, 2020).
Liquid Crystalline Properties :
- Bent-shaped 1,3,4-oxadiazole-based compounds were synthesized and their liquid crystalline properties were studied. These compounds displayed unique mesophases, indicative of potential applications in liquid crystal technology (Zhu, Yao, Han, Pang, & Meng, 2009).
Insecticidal Activities :
- A study on 2-fluorophenyl-1,3,4-oxadiazoles revealed significant insecticidal activities against armyworms. The study's findings contribute to the development of new insecticidal compounds (Shi, Qian, Song, Zhang, & Li, 2000).
Molecular Structure and Stability Studies :
- Research focusing on the DFT study of 2-(4-fluorophenyl)-5-phenyl-1,3,4-oxadiazole provided insights into its molecular structure, stability, and reactivity, which are essential for understanding its potential applications in various fields (Dhonnar, Sadgir, Adole, & Jagdale, 2021).
Polymer Synthesis :
- A study reported the synthesis of new fluorinated poly(1,3,4-oxadiazole-ether-imide)s, highlighting their solubility in organic solvents and high thermal stability. Such properties make them suitable for advanced material applications (Hamciuc, Hamciuc, & Brumǎ, 2005).
Metabolism and Bioactivity Studies :
- Research on setileuton, a 5-lipoxygenase inhibitor, elucidated the cytochrome P450-mediated ring opening of the 1,3,4-oxadiazole in the compound, providing valuable insights into its metabolic pathways and potential therapeutic applications (Maciolek et al., 2011).
Future Directions
properties
IUPAC Name |
5-(4-fluorophenyl)-3H-1,3,4-oxadiazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O2/c9-6-3-1-5(2-4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJHOBBCSKKRRBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNC(=O)O2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10368906 | |
Record name | 5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOL-2(3H)-ONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Fluorophenyl)-1,3,4-oxadiazol-2(3H)-one | |
CAS RN |
121649-18-1 | |
Record name | 5-(4-FLUOROPHENYL)-1,3,4-OXADIAZOL-2(3H)-ONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10368906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 121649-18-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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